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Compound of Interest

Compound Name: Rifalazil

Cat. No.: B15561601 Get Quote

For Laboratory Use by Researchers, Scientists, and Drug Development Professionals

Introduction
Rifalazil (also known as KRM-1648) is a semi-synthetic antibiotic belonging to the rifamycin

class.[1][2] Its mechanism of action involves the inhibition of bacterial DNA-dependent RNA

polymerase by binding to the β-subunit, which effectively blocks RNA synthesis and leads to

bacterial cell death.[3][4][5] Rifalazil has demonstrated potent activity against a range of

bacteria, including Mycobacterium tuberculosis, Chlamydia trachomatis, and Helicobacter

pylori.[2][6] Its long half-life and high intracellular concentration make it a compound of

significant interest in drug development.[3][7] Proper preparation of stock solutions is a critical

first step for accurate and reproducible results in any in vitro or cell-based assay. These notes

provide a detailed protocol for the preparation, handling, and storage of rifalazil stock solutions

for laboratory applications.

Physicochemical Properties of Rifalazil
A summary of the key quantitative data for rifalazil is presented below. This information is

essential for accurate calculations and handling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15561601?utm_src=pdf-interest
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rifamycin
https://pmc.ncbi.nlm.nih.gov/articles/PMC149300/
https://en.wikipedia.org/wiki/Rifalazil
https://www.medkoo.com/products/20148
https://www.bioscience.co.uk/product~1030792
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC149300/
https://www.medchemexpress.com/rifalazil.html
https://en.wikipedia.org/wiki/Rifalazil
https://www.researchgate.net/publication/7049561_Development_potential_of_rifalazil_and_other_benzoxazinorifamycins
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₅₁H₆₄N₄O₁₃ [3][4][8]

Molecular Weight 941.07 g/mol [8][9][10]

Appearance Solid powder [4]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[4]

Water Solubility
Low; 0.5 mg/mL at pH 5, but

increases at lower pH
[3][7]

Storage (Solid)

Short-term (days-weeks): 0-

4°C; Long-term (months-

years): -20°C. Keep dry and

dark.

[4]

Storage (Stock Solution)

Short-term (days-weeks): 0-

4°C; Long-term (months):

-20°C.

[4]

Experimental Protocol: Preparation of a 10 mg/mL
Rifalazil Stock Solution
This protocol details the steps to prepare a 10 mg/mL stock solution of rifalazil in DMSO. This

concentration is a common starting point for subsequent dilutions for various experimental

assays.[11]

3.1. Required Materials

Rifalazil powder (solid form)

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials
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Sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2. Safety Precautions

Handle rifalazil powder in a chemical fume hood or a well-ventilated area to avoid inhalation

of dust.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.[12]

Refer to the manufacturer's Safety Data Sheet (SDS) for complete handling and safety

information before starting.

Dispose of waste according to institutional and local regulations.

3.3. Step-by-Step Procedure

Equilibration: Allow the rifalazil powder container to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of rifalazil powder (e.g., 10 mg) directly into the tube.

Solvent Addition: Add the calculated volume of sterile DMSO to the tube containing the

rifalazil powder. To prepare a 10 mg/mL solution with 10 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex thoroughly until the rifalazil is completely

dissolved. The solution should be clear. Gentle warming in a 37°C water bath can be used to

aid dissolution if necessary.

Sterilization (Optional): If the application requires absolute sterility (e.g., for cell culture), the

solution can be sterilized by passing it through a 0.22 µm syringe filter compatible with

DMSO.
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Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

Labeling: Clearly label each aliquot with the compound name (Rifalazil), concentration (10

mg/mL), solvent (DMSO), preparation date, and your initials.

Storage: Store the aliquots at -20°C for long-term use.[4] For short-term use, storage at 4°C

is acceptable for a few days to weeks.[4]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the rifalazil stock solution.
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Caption: A flowchart outlining the process of preparing a rifalazil stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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